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Compound Name: 4-Aminopteroylaspartic acid

Cat. No.: B1665978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 4-aminopteroylaspartic acid, a

compound closely related to the well-known folate antagonist, aminopterin. Due to the scarcity

of information on the aspartic acid conjugate, this document will focus on its near structural and

functional analog, 4-aminopteroyl-L-glutamic acid, commonly known as aminopterin.

Aminopterin is a potent inhibitor of dihydrofolate reductase (DHFR), a critical enzyme in the

folate metabolic pathway, and has been a cornerstone in the development of chemotherapy.

This guide will delve into its chemical identity, mechanism of action, quantitative data on its

biological activity, and detailed experimental protocols relevant to its study.

Chemical Identification and Properties
While the specific CAS number and IUPAC name for 4-Aminopteroylaspartic acid are not

readily available in public databases, we present the details for the closely related and

extensively studied compound, aminopterin.
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Identifier Value

Common Name Aminopterin

Synonyms
4-Aminofolic acid, 4-Amino-PGA, 4-

Aminopteroyl-L-glutamic acid

CAS Number 54-62-6

IUPAC Name

(2S)-2-[[4-[[(2,4-diaminopteridin-6-

yl)methyl]amino]benzoyl]amino]pentanedioic

acid

Molecular Formula C₁₉H₂₀N₈O₅

Molecular Weight 440.41 g/mol

Mechanism of Action
Aminopterin exerts its biological effects through the potent and competitive inhibition of

dihydrofolate reductase (DHFR).[1][2] DHFR is a key enzyme in the folate pathway, responsible

for the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF). THF is an essential cofactor

for the synthesis of purines, thymidylate, and certain amino acids, which are the building blocks

of DNA, RNA, and proteins.[1] By blocking DHFR, aminopterin leads to a depletion of the

intracellular THF pool, which in turn inhibits cellular proliferation, particularly in rapidly dividing

cells such as cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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